Cas no 2137842-12-5 (1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine)

1-Methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with a pyrimidine ring and an amine functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The pyrimidine moiety enhances binding affinity in biological systems, making it a valuable intermediate for developing kinase inhibitors or antimicrobial agents. Its amine group offers reactivity for further derivatization, enabling tailored modifications for target-specific applications. The compound's stability and well-defined synthetic route facilitate consistent scalability, ensuring reliable performance in research and industrial settings. Its balanced physicochemical properties make it suitable for both solution-phase and solid-phase chemistry.

1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine structure

2137842-12-5 structure

Product Name:1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine

CAS No:2137842-12-5

MF:C₈H₉N₅

MW:175.190560102463

CID:6370461

PubChem ID:165744004

Update Time:2025-05-21

1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-737541
- 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine
- 2137842-12-5
- Inchi： 1S/C8H9N5/c1-13-7(6(9)5-12-13)8-10-3-2-4-11-8/h2-5H,9H2,1H3
- InChI Key： DWEPJEACQFIGEP-UHFFFAOYSA-N
- SMILES： N1(C)C(C2N=CC=CN=2)=C(C=N1)N

Computed Properties

Exact Mass: 175.08579531g/mol
Monoisotopic Mass: 175.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 69.6Å²

1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-737541-0.05g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	0.05g	$827.0	2025-03-11
Enamine	EN300-737541-0.1g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	0.1g	$867.0	2025-03-11
Enamine	EN300-737541-0.25g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	0.25g	$906.0	2025-03-11
Enamine	EN300-737541-0.5g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	0.5g	$946.0	2025-03-11
Enamine	EN300-737541-1.0g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	1.0g	$986.0	2025-03-11
Enamine	EN300-737541-2.5g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	2.5g	$1931.0	2025-03-11
Enamine	EN300-737541-5.0g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	5.0g	$2858.0	2025-03-11
Enamine	EN300-737541-10.0g	1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine	2137842-12-5	95.0%	10.0g	$4236.0	2025-03-11

1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine

Introduction to CAS No 2137842-12-5: 1-Methyl-5-(Pyrimidin-2-Yl)-1H-Pyrazol-4-Amine

The compound with CAS No 2137842-12-5, commonly referred to as 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a pyrazole moiety, both of which are known for their versatile reactivity and potential biological activity. The presence of the methyl group further enhances its chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, which could pave the way for new treatments in oncology and neurodegenerative diseases. The compound's structural flexibility allows it to interact with multiple binding sites, making it a promising candidate for multi-target drug design.

In addition to its medicinal applications, CAS No 2137842-12-based compounds have shown potential in materials science. Scientists have investigated their use in the synthesis of advanced materials, such as coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional stability and porosity, which could be leveraged in gas storage and catalysis applications. The integration of pyrimidine and pyrazole moieties provides unique electronic properties that enhance the functionality of these materials.

The synthesis of 1-methyl-substituted pyrazole derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. The use of green chemistry principles in these processes has also contributed to the sustainability of its manufacturing.

From a structural perspective, pyrimidin-based compounds like this one exhibit remarkable stability due to their aromaticity. The conjugation between the pyrimidine ring and the pyrazole ring enhances electronic delocalization, which not only stabilizes the molecule but also contributes to its optical properties. This makes it an attractive candidate for applications in optoelectronics and photovoltaics.

Recent research has also focused on the bioavailability and pharmacokinetics of CAS No 213784-related compounds. Studies have demonstrated that these molecules exhibit favorable absorption profiles, suggesting their potential as orally administered drugs. Furthermore, their metabolic stability has been evaluated, providing insights into their suitability for long-term therapeutic use.

In conclusion, CAS No 213784-based compounds like 1-methyl-pyrimidinyl-pyrazolamine represent a promising class of molecules with diverse applications across multiple scientific disciplines. Their unique chemical properties, combined with recent advancements in synthesis and application development, position them as key players in future innovations.